Cas no 75970-47-7 (1H-Benzimidazol-2-amine,N-4-piperidinyl-, hydrobromide (1:2))

• Product Name: 1H-Benzimidazol-2-amine,N-4-piperidinyl-, hydrobromide (1:2)
• CAS No: 75970-47-7
• MF: C₁₂H₁₈Br₂N₄
• MW: 378.106120586395
• CID: 560789
• PubChem ID: 22036968
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine,N-4-piperidinyl-, hydrobromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,N-4-piperidinyl-, hydrobromide (1:2)
• (1H-Benzimidazol-2-yl)-piperidin-4-yl-amine 2HBr
• (1H‐BENZIMIDAZOL‐2‐YL)‐PIPERIDIN‐4‐YL‐AMINE 2HBR
• N-piperidin-4-yl-1H-benzimidazol-2-amine,dihydrobromide
• (1H-benzimidazol-2-yl)-(4-piperidinyl)amine dihydrobromide
• (1h-benzimidazol-2-yl)piperidin-4-yl-amine dihydrobromide
• B67436
• KB-205098
• N-(4-piperidinyl)-1H-benzimidazol-2-amine dihydrobromide
• SureCN3874715
• SCHEMBL3874715
• N-(Piperidin-4-yl)-1H-benzimidazol-2-amine--hydrogen bromide (1/2)
• 75970-47-7
• HLDKASZRJPWADR-UHFFFAOYSA-N
• DTXSID20621897
• N-(Piperidin-4-yl)-1H-benzo[d]imidazol-2-amine dihydrobromide

• Inchi： 1S/C12H16N4.2BrH/c1-2-4-11-10(3-1)15-12(16-11)14-9-5-7-13-8-6-9;;/h1-4,9,13H,5-8H2,(H2,14,15,16);2*1H
• InChI Key： HLDKASZRJPWADR-UHFFFAOYSA-N
• SMILES： Br.Br.N1CCC(CC1)NC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 377.988
• Monoisotopic Mass: 375.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.7A^2

Experimental Properties

• Boiling Point: 475°C at 760 mmHg
• Flash Point: 241.1°C